Cas no 1806819-01-1 (2,5-Dibromo-3-(difluoromethyl)pyridine-4-sulfonyl chloride)

• Product Name: 2,5-Dibromo-3-(difluoromethyl)pyridine-4-sulfonyl chloride
• CAS No: 1806819-01-1
• MF: C₆H₂Br₂ClF₂NO₂S
• MW: 385.408384799957
• CID: 4811857
• Update Time: 2025-06-08

2,5-Dibromo-3-(difluoromethyl)pyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3-(difluoromethyl)pyridine-4-sulfonyl chloride

• Inchi： 1S/C6H2Br2ClF2NO2S/c7-2-1-12-5(8)3(6(10)11)4(2)15(9,13)14/h1,6H
• InChI Key： OPNDDCNFFQLCIJ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1S(=O)(=O)Cl)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 324
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on 2,5-Dibromo-3-(difluoromethyl)pyridine-4-sulfonyl chloride

Introduction to 2,5-Dibromo-3-(difluoromethyl)pyridine-4-sulfonyl chloride (CAS No. 1806819-01-1)

2,5-Dibromo-3-(difluoromethyl)pyridine-4-sulfonyl chloride, identified by its CAS number 1806819-01-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound serves as a versatile intermediate in the synthesis of various biologically active molecules, particularly those targeting neurological and inflammatory disorders. Its unique structural features, including the presence of bromine and difluoromethyl substituents, make it a valuable building block for further chemical modifications.

The sulfonyl chloride functional group in this molecule enhances its reactivity, allowing for facile introduction into other molecular frameworks through nucleophilic substitution reactions. This property is particularly useful in medicinal chemistry, where sulfonylated compounds often exhibit enhanced binding affinity to biological targets. The combination of bromine and difluoromethyl groups provides additional handles for further derivatization, enabling the exploration of diverse chemical space for drug discovery.

In recent years, there has been growing interest in the development of novel therapeutic agents that modulate inflammatory pathways. Compounds containing the pyridine scaffold are well-documented for their role in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response. The structural motif of 2,5-Dibromo-3-(difluoromethyl)pyridine-4-sulfonyl chloride aligns with this trend, making it a promising candidate for further investigation.

One of the most compelling applications of this compound is in the synthesis of small-molecule inhibitors targeting neurological disorders. Studies have demonstrated that pyridine derivatives can interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in conditions such as Alzheimer's disease and Parkinson's disease. The difluoromethyl group, in particular, has been shown to improve metabolic stability and binding affinity in drug candidates, a critical factor in drug design.

The bromine substituents on the pyridine ring provide an additional layer of reactivity, enabling cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are widely used in medicinal chemistry to construct complex molecular architectures from simpler precursors. The ability to introduce aryl or heteroaryl groups at specific positions on the pyridine core opens up numerous possibilities for generating novel bioactive compounds.

Recent advancements in computational chemistry have further enhanced the utility of 2,5-Dibromo-3-(difluoromethyl)pyridine-4-sulfonyl chloride. Molecular modeling studies have revealed that modifications at the 3-position can significantly influence binding interactions with biological targets. This insight has guided the design of more potent and selective inhibitors, highlighting the importance of structural optimization in drug development.

The synthesis of this compound typically involves multi-step organic transformations starting from commercially available pyridine derivatives. Key steps include halogenation at the 2- and 5-positions, introduction of the difluoromethyl group via metal-catalyzed cross-coupling or radical reactions, and finally conversion to the sulfonyl chloride using reagents such as phosphorus pentachloride or chlorosulfonic acid. These synthetic routes underscore the compound's synthetic utility and accessibility for researchers.

In conclusion, 2,5-Dibromo-3-(difluoromethyl)pyridine-4-sulfonyl chloride represents a significant tool in modern drug discovery. Its unique structural features and reactivity make it an invaluable intermediate for designing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound, its importance in pharmaceutical chemistry is likely to grow further.